An In-Depth Technical Guide to (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: Synthesis, Characterization, and Application in Modern Drug Discovery
An In-Depth Technical Guide to (1-Isopentyl-1H-pyrazol-5-yl)boronic acid: Synthesis, Characterization, and Application in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of Pyrazole Boronic Acids in Medicinal Chemistry
The pyrazole nucleus is a cornerstone in modern medicinal chemistry, forming the structural core of numerous blockbuster drugs. Its unique electronic properties and ability to participate in hydrogen bonding have made it a privileged scaffold in the design of kinase inhibitors, anti-inflammatory agents, and a host of other therapeutics. When functionalized with a boronic acid moiety, the pyrazole scaffold is transformed into a versatile building block, primarily for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is one of the most powerful and widely used methods for the construction of carbon-carbon bonds, particularly for creating biaryl and heteroaryl structures that are prevalent in pharmaceutically active molecules.
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid, with the CAS number 847818-66-0, is a valuable reagent in this class.[1][2][3] The isopentyl group provides lipophilicity, which can be crucial for modulating the pharmacokinetic properties of a drug candidate, such as its absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive overview of the synthesis, characterization, and application of this important synthetic intermediate.
Physicochemical Properties and Structure
| Property | Value |
| CAS Number | 847818-66-0 |
| Molecular Formula | C₈H₁₅BN₂O₂[4] |
| Molecular Weight | 182.03 g/mol [4] |
| Appearance | White to off-white solid (predicted) |
| Solubility | Soluble in organic solvents such as methanol, DMSO, and DMF |
| Storage | Store at -20°C under an inert atmosphere[4] |
digraph "molecule" { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123]; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=12];// Atom nodes N1 [label="N", pos="0,0.75!"]; N2 [label="N", pos="-0.75,0!"]; C3 [label="C", pos="-0.75,-1!"]; C4 [label="C", pos="0,-1.5!"]; C5 [label="C", pos="0.75,-0.75!"]; B[label="B", pos="2,-0.75!"]; O1 [label="O", pos="2.75,-0!"]; H1[label="H", pos="3.25,0.25!"]; O2 [label="O", pos="2.75,-1.5!"]; H2[label="H", pos="3.25,-1.75!"]; C6 [label="CH2", pos="0,2!"]; C7 [label="CH2", pos="-0.75,2.75!"]; C8 [label="CH", pos="-1.5,3.5!"]; C9 [label="CH3", pos="-2.25,2.75!"]; C10 [label="CH3", pos="-1.5,4.5!"];
// Bond edges N1 -- N2; N2 -- C3; C3 -- C4; C4 -- C5; C5 -- N1; C5 -- B; B -- O1; O1 -- H1; B -- O2; O2 -- H2; N1 -- C6; C6 -- C7; C7 -- C8; C8 -- C9; C8 -- C10; }
Caption: Chemical structure of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.
Synthesis of (1-Isopentyl-1H-pyrazol-5-yl)boronic acid
The synthesis of 1-alkyl-1H-pyrazol-5-yl boronic acids is typically achieved through a regioselective lithiation of the pyrazole ring, followed by quenching with a borate ester.[5][6] This method provides a reliable route to the desired isomer. The following is a detailed, field-proven protocol for the synthesis of the title compound.
Experimental Protocol: Synthesis
Step 1: N-Alkylation of Pyrazole
-
To a solution of pyrazole (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (1.5 eq) or sodium hydride (1.1 eq).
-
Stir the suspension at room temperature for 30 minutes.
-
Add 1-bromo-3-methylbutane (isopentyl bromide) (1.2 eq) dropwise to the reaction mixture.
-
Heat the reaction to 60-80 °C and monitor by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.
-
Upon completion, cool the reaction to room temperature and quench with water.
-
Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-isopentyl-1H-pyrazole.
Step 2: Regioselective Lithiation and Borylation
-
Dissolve 1-isopentyl-1H-pyrazole (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under an inert atmosphere (argon or nitrogen).
-
Cool the solution to -78 °C using a dry ice/acetone bath.
-
Slowly add n-butyllithium (1.1 eq, typically 2.5 M in hexanes) dropwise, maintaining the temperature below -70 °C.
-
Stir the reaction mixture at -78 °C for 1 hour to ensure complete lithiation at the C5 position.
-
In a separate flask, dissolve triisopropyl borate (1.5 eq) in anhydrous THF and cool to -78 °C.
-
Transfer the pyrazole-lithium solution to the triisopropyl borate solution via cannula while maintaining the temperature at -78 °C.
-
Allow the reaction to slowly warm to room temperature and stir overnight.
-
Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
-
Acidify the mixture to pH ~2 with 2M hydrochloric acid.
-
Extract the aqueous layer with ethyl acetate. The product, (1-isopentyl-1H-pyrazol-5-yl)boronic acid, can be isolated by concentrating the organic layers. For enhanced stability and ease of handling, the boronic acid is often converted to its pinacol ester.
Step 3: (Optional) Formation of the Pinacol Ester
-
After the acidic workup in Step 2, concentrate the organic extract containing the crude boronic acid.
-
Redissolve the crude product in a mixture of toluene and add pinacol (1.2 eq).
-
Heat the mixture to reflux with a Dean-Stark apparatus to remove water.
-
Monitor the reaction by TLC or LC-MS.
-
Once the reaction is complete, cool the mixture and concentrate under reduced pressure.
-
Purify the residue by column chromatography on silica gel to afford the pure 1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.
Caption: Synthetic workflow for (1-Isopentyl-1H-pyrazol-5-yl)boronic acid.
Spectroscopic Characterization (Predicted)
-
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the isopentyl group: a doublet for the two methyl groups, a multiplet for the methine proton, and triplets for the two methylene groups. The pyrazole ring protons will appear as doublets in the aromatic region. The B(OH)₂ protons will likely appear as a broad singlet, which is exchangeable with D₂O.
-
¹³C NMR: The carbon NMR will show distinct signals for each of the eight carbon atoms in the molecule. The carbons of the pyrazole ring will resonate in the aromatic region.
-
Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (182.03 g/mol ).
Application in Suzuki-Miyaura Cross-Coupling
The primary utility of (1-isopentyl-1H-pyrazol-5-yl)boronic acid is as a coupling partner in the Suzuki-Miyaura reaction to form C-C bonds with aryl or heteroaryl halides. This reaction is a cornerstone of modern pharmaceutical synthesis.
Experimental Protocol: Suzuki-Miyaura Cross-Coupling
-
To a reaction vessel, add the aryl or heteroaryl halide (1.0 eq), (1-isopentyl-1H-pyrazol-5-yl)boronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq) or a more advanced catalyst system like Pd₂(dba)₃ with a suitable phosphine ligand (e.g., SPhos, XPhos).
-
Add a base, typically an aqueous solution of sodium carbonate (2.0 eq) or potassium phosphate (2.0 eq).
-
Add a suitable solvent system, such as a mixture of 1,4-dioxane and water or toluene and water.
-
Degas the reaction mixture by bubbling argon or nitrogen through it for 15-30 minutes.
-
Heat the reaction to 80-110 °C and monitor its progress by TLC or LC-MS.
-
Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent like ethyl acetate.
-
Separate the layers, and extract the aqueous layer with the organic solvent.
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.
Caption: Generalized Suzuki-Miyaura cross-coupling workflow.
Conclusion and Future Outlook
(1-Isopentyl-1H-pyrazol-5-yl)boronic acid is a valuable and versatile building block for drug discovery and development. Its utility in the robust and reliable Suzuki-Miyaura cross-coupling reaction allows for the efficient synthesis of complex molecules with potential therapeutic applications. The isopentyl moiety offers a handle for fine-tuning the lipophilicity and pharmacokinetic properties of lead compounds. As the demand for novel therapeutics continues to grow, the strategic use of such well-designed building blocks will remain paramount to the success of medicinal chemistry campaigns. Further exploration of the applications of this and related pyrazole boronic acids is likely to yield new and improved drug candidates in the years to come.
References
-
MySkinRecipes. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. [Online] Available at: [Link]
-
BoronPharm. (1-Isopentyl-1H-pyrazol-5-yl)boronic acid. [Online] Available at: [Link]
- Google Patents. Rilyazine derivatives and compositions for the treatment of cancer.
-
ResearchGate. Synthesis of pinacol esters of 1‐alkyl‐1H‐pyrazol‐5‐yl‐ and 1‐alkyl‐1H‐pyrazol‐4‐ylboronic acids. [Online] Available at: [Link]
-
ResearchGate. Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-Alkyl-1H-pyrazol-4-ylboronic acids. [Online] Available at: [Link]
-
Raines Lab. Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol - Supporting Information. [Online] Available at: [Link]
